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Compound of Interest

Compound Name: MeLAB

Cat. No.: B15211869 Get Quote

Notice to the user: Following a comprehensive multi-step search for "MeLAB (Methyl-L-

aspartyl-L-beta-homophenylalanine)" and its derivatives, it has been determined that there is

no publicly available scientific literature or data corresponding to a molecule with this specific

name or structure. The search included broad and specific queries for its biological activity,

synthesis, pharmacological profile, and any associated structure-activity relationship (SAR)

studies.

The constituent part of the molecule, beta-homophenylalanine, has been identified in the

literature as a component of other molecules, notably as a scaffold for dipeptidyl peptidase IV

(DPP-IV) inhibitors. However, no research papers or datasets were found that specifically

investigate "MeLAB" or a series of its derivatives.

Consequently, the core requirements of this request—summarizing quantitative data, providing

detailed experimental protocols, and creating visualizations for signaling pathways and

workflows related to MeLAB derivatives—cannot be fulfilled due to the absence of the

necessary foundational information in the public domain.

It is possible that "MeLAB" is an internal corporate designation, a novel compound with

research that has not yet been published, or a hypothetical molecule. Without access to

proprietary databases or unpublished research, a technical guide on its structure-activity

relationship cannot be generated.
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We are prepared to revisit this topic should new information become publicly available or if a

more common name or CAS number for this compound can be provided.

To cite this document: BenchChem. [In-depth Technical Guide: Exploring the Structure-
Activity Relationship of MeLAB Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15211869#exploring-the-structure-activity-
relationship-of-melab-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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